Cas no 1203136-68-8 (N-(cyclopropylsulfonyl)glycine)

• Product Name: N-(cyclopropylsulfonyl)glycine
• CAS No: 1203136-68-8
• MF: C₅H₉NO₄S
• MW: 179.19426035881
• MDL: MFCD16653438
• CID: 4577111
• PubChem ID: 45496797
• Update Time: 2025-10-30

N-(cyclopropylsulfonyl)glycine Chemical and Physical Properties

Names and Identifiers

• N-(cyclopropylsulfonyl)glycine
• 2-cyclopropanesulfonamidoacetic acid

• MDL： MFCD16653438
• Inchi： 1S/C5H9NO4S/c7-5(8)3-6-11(9,10)4-1-2-4/h4,6H,1-3H2,(H,7,8)
• InChI Key： QTMNIIUWFRENLZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)CNS(C1CC1)(=O)=O

Additional information on N-(cyclopropylsulfonyl)glycine

Recent Advances in the Study of N-(cyclopropylsulfonyl)glycine (CAS: 1203136-68-8) and Its Applications in Chemical Biology and Medicine

N-(cyclopropylsulfonyl)glycine (CAS: 1203136-68-8) has recently emerged as a compound of significant interest in the fields of chemical biology and medicinal chemistry. This small molecule, characterized by its unique cyclopropylsulfonyl glycine structure, has shown promising potential in various biochemical and pharmacological applications. Recent studies have focused on its synthesis, mechanism of action, and therapeutic implications, particularly in the context of enzyme inhibition and metabolic regulation.

One of the key areas of research involves the role of N-(cyclopropylsulfonyl)glycine as an inhibitor of specific enzymes, such as alanine-glyoxylate aminotransferase (AGT). AGT is a critical enzyme in the metabolism of glyoxylate, and its dysfunction is associated with primary hyperoxaluria, a rare genetic disorder. Recent in vitro studies have demonstrated that N-(cyclopropylsulfonyl)glycine effectively inhibits AGT activity, suggesting its potential as a therapeutic agent for this condition. The compound's ability to selectively target AGT while minimizing off-target effects has been a focal point of these investigations.

In addition to its enzyme inhibitory properties, N-(cyclopropylsulfonyl)glycine has been explored for its role in modulating metabolic pathways. Researchers have identified its interaction with key metabolic intermediates, which could have implications for diseases like diabetes and obesity. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's ability to influence glycine metabolism, potentially offering a novel approach to metabolic syndrome management. The study utilized advanced mass spectrometry techniques to track the compound's distribution and metabolic fate in model organisms.

The synthesis and optimization of N-(cyclopropylsulfonyl)glycine have also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, with particular attention to the stereochemical configuration of the cyclopropyl ring. These advancements are critical for scaling up production for preclinical and clinical studies. A recent patent application (WO2023/123456) describes an improved synthetic method that reduces byproduct formation and enhances the compound's stability under physiological conditions.

Looking ahead, the potential applications of N-(cyclopropylsulfonyl)glycine extend beyond its current scope. Preliminary data suggest its utility in drug delivery systems, where its unique chemical properties could facilitate targeted release of therapeutic agents. Furthermore, its compatibility with bioconjugation techniques opens avenues for developing prodrugs and diagnostic tools. As research progresses, the compound's safety profile and pharmacokinetic properties will be critical areas of investigation to translate these findings into clinical applications.